N-(2-methoxyethyl)-2-methyl-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-methyl-9-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4(12),5,7,10-tetraene-10-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-10-8-11-4-3-5-12-14(11)18(10)9-13(15(12)19)16(20)17-6-7-21-2/h3-5,9-10H,6-8H2,1-2H3,(H,17,20)
• InChI Key: LIYFASMFFPKPCG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C3N1C=C(C(=O)C3=CC=C2)C(=O)NCCOC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

This compound belongs to the class of quinolines, which are heterocyclic compounds containing a benzene ring fused to a pyridine ring. Quinolines have been studied for their potential medicinal properties, including anti-proliferative, apoptotic inducers, and Pim-1 kinase inhibitors.

Synthesis Analysis

While specific synthesis methods for this compound are not available, quinoline derivatives are generally synthesized through various methods such as the Skraup, Doebner-von Miller, and Friedländer syntheses. These methods involve the reaction of anilines with various carbonyl compounds.

Molecular Structure Analysis

The molecular structure of quinoline derivatives is characterized by a fused benzene and pyridine ring. The presence of various substituents on the rings can significantly influence the compound’s properties and biological activity.

Chemical Reactions Analysis

Quinolines exhibit chemical reactivity similar to both benzene and pyridine ring systems, undergoing nucleophilic and electrophilic substitution reactions.

Mechanism of Action

The mechanism of action of quinoline derivatives can vary widely depending on their structure and the specific biological target. Some quinoline derivatives have been found to have diuretic activity, while others have been studied for their potential as kinase inhibitors.

Safety and Hazards

The safety and hazards associated with a specific quinoline derivative would depend on its exact structure. It’s important to refer to the relevant Safety Data Sheet (SDS) for specific information.

Future Directions

Given the wide range of biological activities exhibited by quinoline derivatives, there is significant interest in the development of new quinoline-based compounds for potential therapeutic applications. Future research may focus on the synthesis of novel quinoline derivatives and the exploration of their biological activities.